Cas no 99184-18-6 (5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
• CAS No: 99184-18-6
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• MDL: MFCD16631774
• CID: 2168922
• PubChem ID: 18997207
• Update Time: 2025-06-11

5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-5-chloromethyloxazolidin-2-one
• 5-(chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
• WJFFNTWRAIJTPI-UHFFFAOYSA-N
• 5-(chloromethyl)-3-(4-chlorophenyl)-2-oxooxazolidine
• 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one

• MDL： MFCD16631774
• Inchi： 1S/C10H9Cl2NO2/c11-5-9-6-13(10(14)15-9)8-3-1-7(12)2-4-8/h1-4,9H,5-6H2
• InChI Key： WJFFNTWRAIJTPI-UHFFFAOYSA-N
• SMILES： ClCC1CN(C(=O)O1)C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one

5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one: A Comprehensive Overview

The compound with CAS No. 99184-18-6, commonly referred to as 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are widely studied for their versatile applications in drug design and chemical synthesis. The structure of this compound is characterized by a chloromethyl group attached at the 5-position and a 4-chlorophenyl group at the 3-position of the oxazolidinone ring, making it a unique derivative with potential biological activity.

Recent studies have highlighted the importance of oxazolidinones in medicinal chemistry, particularly as scaffolds for developing antibiotics, antiviral agents, and anticancer drugs. The presence of the chloromethyl group and the 4-chlorophenyl group in this compound introduces interesting electronic and steric properties, which can be exploited in various chemical reactions. For instance, the chloromethyl group can act as a leaving group in substitution reactions, enabling the synthesis of diverse derivatives with tailored functionalities.

One of the most promising applications of 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one lies in its potential as an intermediate in drug discovery. Researchers have demonstrated that oxazolidinones can serve as versatile platforms for constructing bioactive molecules. For example, modifications to the chloromethyl group or the 4-chlorophenyl group can lead to compounds with enhanced pharmacokinetic properties or improved bioavailability. This makes the compound a valuable tool in the development of novel therapeutic agents.

In addition to its role in drug design, this compound has also been explored for its potential in materials science. The rigid structure of the oxazolidinone ring and the electron-withdrawing effects of the substituents make it suitable for applications in polymer chemistry or as a building block for advanced materials. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable synthetic processes.

The synthesis of 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes, including nucleophilic substitutions and cyclizations, to efficiently prepare this compound. These methods not only highlight the versatility of oxazolidinones but also underscore their importance in modern organic synthesis.

From a structural standpoint, the compound exhibits a high degree of symmetry and stability due to its rigid oxazolidinone core. This stability is further enhanced by the electron-withdrawing effects of both substituents, which contribute to its resistance against degradation under certain conditions. Such properties make it an ideal candidate for long-term storage and use in various industrial applications.

In conclusion, 5-(Chloromethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one (CAS No. 99184-18-6) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.